Cas no 1804188-84-8 (4-Hydroxybenzo[d]oxazole-2-acetic acid)
4-Hydroxybenzo[d]oxazole-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxybenzo[d]oxazole-2-acetic acid
-
- Inchi: 1S/C9H7NO4/c11-5-2-1-3-6-9(5)10-7(14-6)4-8(12)13/h1-3,11H,4H2,(H,12,13)
- InChI Key: KPSTZSPIPBMLQC-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)O)=NC2C(=CC=CC1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 233
- XLogP3: 0.9
- Topological Polar Surface Area: 83.6
4-Hydroxybenzo[d]oxazole-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002891-250mg |
4-Hydroxybenzo[d]oxazole-2-acetic acid |
1804188-84-8 | 98% | 250mg |
$5,161.93 | 2022-04-02 | |
| Alichem | A081002891-500mg |
4-Hydroxybenzo[d]oxazole-2-acetic acid |
1804188-84-8 | 98% | 500mg |
$7,662.43 | 2022-04-02 | |
| Alichem | A081002891-1g |
4-Hydroxybenzo[d]oxazole-2-acetic acid |
1804188-84-8 | 98% | 1g |
$12,535.13 | 2022-04-02 |
4-Hydroxybenzo[d]oxazole-2-acetic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-Hydroxybenzo[d]oxazole-2-acetic acid
Recent Advances in the Study of 4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8)
4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique oxazole-acetic acid structure, has been the subject of several studies exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this molecule.
Recent studies have focused on the synthesis and optimization of 4-Hydroxybenzo[d]oxazole-2-acetic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent oxidation, achieving a 75% overall yield. This advancement is expected to facilitate further preclinical and clinical investigations.
The pharmacological potential of 4-Hydroxybenzo[d]oxazole-2-acetic acid has been explored in the context of anti-inflammatory and anticancer therapies. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its utility in treating chronic inflammatory diseases. Additionally, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action appears to involve the modulation of apoptotic pathways and reactive oxygen species (ROS) generation.
Further research has investigated the molecular interactions of 4-Hydroxybenzo[d]oxazole-2-acetic acid with biological targets. Computational docking studies revealed high-affinity binding to the active sites of several enzymes implicated in disease pathways. These findings were corroborated by X-ray crystallography data, providing structural insights that could guide the design of derivatives with improved potency and selectivity. Such structural-activity relationship (SAR) studies are critical for the development of next-generation therapeutics.
Despite these promising results, challenges remain in the clinical translation of 4-Hydroxybenzo[d]oxazole-2-acetic acid. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through medicinal chemistry optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.
In conclusion, 4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8) represents a promising candidate for therapeutic development, with recent studies highlighting its synthetic accessibility, biological activity, and mechanistic insights. Continued research will be essential to fully realize its potential and overcome existing challenges. This compound exemplifies the intersection of chemical innovation and biomedical application, offering new avenues for drug discovery and development.
1804188-84-8 (4-Hydroxybenzo[d]oxazole-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)